Cas no 88939-05-3 (6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester)

88939-05-3 structure
Product name:6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- 6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
- S-tert-butyl 3-oxohept-6-enethioate
- 88939-05-3
- DTXSID80572078
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- Inchi: InChI=1S/C11H18O2S/c1-5-6-7-9(12)8-10(13)14-11(2,3)4/h5H,1,6-8H2,2-4H3
- InChI Key: BLVWMMPQEALNRL-UHFFFAOYSA-N
- SMILES: CC(C)(C)SC(=O)CC(=O)CCC=C
Computed Properties
- Exact Mass: 214.10275099g/mol
- Monoisotopic Mass: 214.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4Ų
- XLogP3: 2.5
6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Related Literature
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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Weida Chang,Shanghao Liu,Zhimin Li,Kaibo Zhu RSC Adv., 2019,9, 28323-28329
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
88939-05-3 (6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester) Related Products
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